Cas no 3211-87-8 (Bicyclo[2.2.1]heptane-2-carbonitrile,(1R,2S,4S)-rel-)

Bicyclo[2.2.1]heptane-2-carbonitrile,(1R,2S,4S)-rel- structure
3211-87-8 structure
Product Name:Bicyclo[2.2.1]heptane-2-carbonitrile,(1R,2S,4S)-rel-
CAS No:3211-87-8
MF:C8H11N
MW:121.179641962051
CID:315059
PubChem ID:240301
Update Time:2025-04-19

Bicyclo[2.2.1]heptane-2-carbonitrile,(1R,2S,4S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptane-2-carbonitrile,(1R,2S,4S)-rel-
    • endo-2-Cyanobicyclo[2.2.1]heptane
    • (+-)-Norbornan-2endo-carbonitril
    • (+-)-norbornane-2endo-carbonitrile
    • 2-endo-norbornane carbonitrile
    • 2-Nonyne-1,4-diol
    • ACMC-20m27b
    • AGN-PC-0022VQ
    • CTK3F1570
    • endo-2-Cyan-bicyclo< 2,2,1> heptan
    • endo-2-Cyanonorbornan
    • endo-2-Norbornylnitril
    • NSC-46412
    • SCHEMBL14448195
    • Bicyclo[2.2.1]heptane-2-carbonitrile, endo-
    • 3211-87-8
    • NSC46412
    • Inchi: 1S/C8H11N/c9-5-8-4-6-1-2-7(8)3-6/h6-8H,1-4H2/t6?,7?,8-/m0/s1
    • InChI Key: GAHKEUUHTHVKEA-RRQHEKLDSA-N
    • SMILES: N#C[C@@H]1CC2CCC1C2

Computed Properties

  • Exact Mass: 121.08923
  • Monoisotopic Mass: 121.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 1.01
  • Boiling Point: 192.4°Cat760mmHg
  • Flash Point: 78.9°C
  • Refractive Index: 1.497
  • PSA: 23.79
  • LogP: 1.94618
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